Cas no 149703-84-4 (2,5-Dibromo-3-octylthiophene)

• Product Name: 2,5-Dibromo-3-octylthiophene
• CAS No: 149703-84-4
• MF: C₁₂H₁₈Br₂S
• MW: 354.144320964813
• MDL: MFCD00672013
• CID: 65157
• PubChem ID: 24874487
• Update Time: 2025-10-24

2,5-Dibromo-3-octylthiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-octylthiophene
• 4-FLUORO-2-TRIFLUOROMETHYLPHENYL ISOTHIO
• 2,5-Dibromo-3-n-octylthiophene
• 2,4-DICHLORO-N-(4-ISOBUTOXYBENZYL)ANILINE
• 2,5-dibromo-3-octadecylthiophene
• 3-octyl-2,5-dibromothiophene
• DibroMo-3-octylthioph
• starbld0004129
• CS-W009802
• SCHEMBL1224883
• D4053
• AKOS015897379
• Thiophene, 2,5-dibromo-3-octyl-
• C12H18Br2S
• DS-18509
• 2,5-Dibromo-3-octylthiophene, 96%
• MFCD00672013
• FT-0643450
• A808943
• J-507294
• 149703-84-4
• DTXSID30402715
• AC-4940
• DB-020028

• MDL： MFCD00672013
• Inchi： 1S/C12H18Br2S/c1-2-3-4-5-6-7-8-10-9-11(13)15-12(10)14/h9H,2-8H2,1H3
• InChI Key： PJGBSUPPENVFAD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)CCCCCCCC

Computed Properties

• Exact Mass: 351.95000
• Monoisotopic Mass: 351.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.44 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 130°C/0.3mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.548(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 28.24000
• LogP: 6.17610
• Solubility: Not determined

2,5-Dibromo-3-octylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2,5-Dibromo-3-octylthiophene

Comprehensive Overview of 2,5-Dibromo-3-octylthiophene (CAS No. 149703-84-4): Properties, Applications, and Industry Trends

2,5-Dibromo-3-octylthiophene (CAS No. 149703-84-4) is a halogenated thiophene derivative that has garnered significant attention in materials science and organic electronics. This compound, characterized by its bromine substitutions and octyl side chain, serves as a critical building block for conjugated polymers and small-molecule semiconductors. Its unique molecular structure enables tunable optoelectronic properties, making it indispensable in the development of organic photovoltaic (OPV) devices, field-effect transistors (OFETs), and light-emitting diodes (OLEDs).

The growing demand for sustainable energy solutions has propelled research into 2,5-Dibromo-3-octylthiophene as a precursor for conductive polymers. For instance, its copolymerization with benzodithiophene derivatives yields high-efficiency donor materials for solar cells, addressing the global push for renewable energy technologies. Recent studies highlight its role in achieving power conversion efficiencies (PCEs) exceeding 10%, a hot topic in green chemistry forums and academic publications.

From a synthetic perspective, CAS No. 149703-84-4 is often synthesized via palladium-catalyzed cross-coupling reactions, such as the Stille or Suzuki coupling. These methods are favored for their precision in constructing π-conjugated systems, a recurring theme in organic electronics research. The compound’s solubility in common organic solvents like chloroform and toluene further enhances its practicality in solution-processing techniques, aligning with industry trends toward low-cost fabrication.

Beyond energy applications, 2,5-Dibromo-3-octylthiophene is pivotal in designing chemosensors for environmental monitoring. Researchers leverage its electrochemical activity to detect heavy metals or pollutants, responding to public concerns about water safety and air quality. This dual utility—spanning energy and environmental sectors—positions it as a versatile candidate for next-generation smart materials.

The commercial landscape for CAS No. 149703-84-4 reflects its niche yet expanding market. Suppliers frequently highlight its >98% purity to meet stringent requirements for optoelectronic-grade materials. Pricing trends correlate with the adoption of flexible electronics, a sector projected to grow at a CAGR of 8.7% through 2030, according to market analysts. Startups and academic labs often inquire about bulk availability, underscoring its role in R&D scalability.

In summary, 2,5-Dibromo-3-octylthiophene exemplifies the intersection of molecular design and applied technology. Its relevance to renewable energy, environmental sensing, and advanced manufacturing ensures sustained interest across disciplines. As industries prioritize carbon-neutral solutions, this compound will likely remain at the forefront of innovative material development.